Cas no 1379034-84-0 (3-Methoxy-4-methylpyridine-2-acetonitrile)

• Product Name: 3-Methoxy-4-methylpyridine-2-acetonitrile
• CAS No: 1379034-84-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4907887
• Update Time: 2025-06-08

3-Methoxy-4-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-methylpyridine-2-acetonitrile

• Inchi： 1S/C9H10N2O/c1-7-4-6-11-8(3-5-10)9(7)12-2/h4,6H,3H2,1-2H3
• InChI Key： IIQWYQWANIRUAR-UHFFFAOYSA-N
• SMILES： O(C)C1C(CC#N)=NC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 0.9
• Topological Polar Surface Area: 45.9

Additional information on 3-Methoxy-4-methylpyridine-2-acetonitrile

Recent Advances in the Study of 3-Methoxy-4-methylpyridine-2-acetonitrile (CAS: 1379034-84-0) in Chemical Biology and Pharmaceutical Research

3-Methoxy-4-methylpyridine-2-acetonitrile (CAS: 1379034-84-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyridine core and nitrile functional group, has been investigated for its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the study of 3-Methoxy-4-methylpyridine-2-acetonitrile is its application in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of selective inhibitors of the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and hematologic malignancies. The study reported that derivatives of this compound exhibited potent inhibitory activity against JAK2 and JAK3 kinases, with IC50 values in the low nanomolar range.

In addition to its role in kinase inhibitor development, 3-Methoxy-4-methylpyridine-2-acetonitrile has also been explored as a precursor for the synthesis of fluorescent probes used in bioimaging. A recent publication in Chemical Communications described the design of a series of pyridine-based fluorophores derived from this compound, which exhibited high photostability and selectivity for cellular organelles such as mitochondria. These probes have potential applications in live-cell imaging and diagnostic assays, offering new tools for studying cellular processes in real time.

Another area of research has focused on the metabolic stability and pharmacokinetic properties of 3-Methoxy-4-methylpyridine-2-acetonitrile derivatives. A 2022 study in Drug Metabolism and Disposition investigated the in vitro and in vivo metabolism of these compounds, revealing favorable pharmacokinetic profiles with minimal hepatic clearance. These findings suggest that derivatives of this compound may have promising drug-like properties, making them attractive candidates for further preclinical development.

Despite these advancements, challenges remain in optimizing the synthetic routes for 3-Methoxy-4-methylpyridine-2-acetonitrile and its derivatives. Recent efforts have focused on improving yield and scalability through catalytic methods, as reported in a 2023 Organic Process Research & Development article. The study highlighted the use of palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced environmental impact compared to traditional synthetic approaches.

In conclusion, 3-Methoxy-4-methylpyridine-2-acetonitrile (CAS: 1379034-84-0) represents a valuable scaffold in modern pharmaceutical research, with applications spanning drug discovery, bioimaging, and metabolic studies. Ongoing research continues to uncover new opportunities for this compound, underscoring its potential to contribute to the development of next-generation therapeutics. Future studies should focus on further elucidating its mechanism of action and expanding its utility in targeted therapies.